3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile
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Overview
Description
“3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile” is a chemical compound with the CAS Number: 122799-98-8 . It has a molecular weight of 176.22 and its IUPAC name is 3-amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N4/c10-5-7-6-13 (12-9 (7)11)8-3-1-2-4-8/h6,8H,1-4H2, (H2,11,12) . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .
Scientific Research Applications
1. Synthesis of Pyrazolo[1,5-a]Pyrimidines
- Application Summary: This compound is used as a precursor for the microwave-assisted regiospecific synthesis of Pyrazolo[1,5-a]Pyrimidines .
- Methods of Application: The reaction of enaminones with hydroxylamine hydrochloride in ethanol yields aldoximes that are readily converted into 3-oxoalkanonitrile, a precursor of the title compounds, in a basic medium . This method has been successfully applied with a number of substrates and resulted in excellent yields of the products .
- Results or Outcomes: The structures of the compounds obtained were deduced based on 1H-NMR, 1H-15N HMBC measurements .
2. Kinase Inhibitors
- Application Summary: The compound is used in the discovery of kinase inhibitors to illuminate the understudied PCTAIRE family .
- Methods of Application: The N-(1H-pyrazol-3-yl)pyrimidin-4-amine moiety from the promiscuous inhibitor is used to target CDK16, by varying different residues .
- Results or Outcomes: Further optimization steps led to a compound which exhibited high cellular potency for CDK16 (EC50 = 33 nM) and the other members of the PCTAIRE and PFTAIRE family with 20–120 nM and 50–180 nM, respectively .
Safety And Hazards
Future Directions
While specific future directions for this compound are not mentioned in the search results, aminopyrazole-based compounds have been studied as active agents in different therapeutic areas, with particular attention on the design and structure-activity relationships defined by each class of compounds . The most relevant results have been obtained for anticancer/anti-inflammatory compounds .
properties
IUPAC Name |
3-amino-1-cyclopentylpyrazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4/c10-5-7-6-13(12-9(7)11)8-3-1-2-4-8/h6,8H,1-4H2,(H2,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWFXBAXRJTXECX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=C(C(=N2)N)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00561944 |
Source
|
Record name | 3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00561944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile | |
CAS RN |
122799-98-8 |
Source
|
Record name | 3-Amino-1-cyclopentyl-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00561944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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